![molecular formula C10H13BrN2S B1452968 2-Bromo-4-isopropylphenylthiourea CAS No. 724426-94-2](/img/structure/B1452968.png)
2-Bromo-4-isopropylphenylthiourea
Overview
Description
2-Bromo-4-isopropylphenylthiourea (2-BIP) is an organosulfur compound that is used in a variety of scientific research applications. It is a white, crystalline solid that is soluble in organic solvents and has a melting point of about 144°C. 2-BIP is an important reagent for organic synthesis, as it can be used to synthesize a variety of compounds, including dyes, pharmaceuticals, and polymers. It is also used as a catalyst in the synthesis of polymers and as a ligand in coordination chemistry.
Scientific Research Applications
Isothiourea-Catalyzed Reactions
Isothioureas, which are structurally related to thioureas, have been shown to catalyze enantioselective additions to iminium ions, with brominated compounds playing a key role in the reaction process. For example, 4-nitrophenyl esters, when used with tetrahydroisoquinoline-derived iminium ions, lead to β-amino amide products with high yields and enantioselectivity. This demonstrates the potential of brominated compounds in facilitating catalyst turnover and enhancing reaction specificity (Arokianathar et al., 2018).
Synthesis of Heterocyclic Compounds
Brominated compounds are instrumental in the synthesis of various heterocyclic structures, such as thiazoles and benzimidazoles. In one study, 3-Bromo-1,1,1-trifluoropropan-2-one reacted with thiourea to yield 4-trifluoromethylthiazoles, showcasing the utility of brominated compounds in constructing sulfur-containing heterocycles (Tanaka et al., 1991). Another example includes the reaction of o-Bromophenyl isocyanide with amines, catalyzed by CuI, to afford 1-substituted benzimidazoles, highlighting the versatility of brominated reagents in heterocyclic synthesis (Lygin & Meijere, 2009).
Bromination Reactions
The bromination of various aromatic and heteroaromatic compounds, including those with thiourea groups, has been explored for the synthesis of derivatives with potential applications in materials science and medicinal chemistry. The regio- and chemoselectivity of these bromination reactions are critical for the subsequent utility of the brominated products (Shirinian et al., 2012).
properties
IUPAC Name |
(2-bromo-4-propan-2-ylphenyl)thiourea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrN2S/c1-6(2)7-3-4-9(8(11)5-7)13-10(12)14/h3-6H,1-2H3,(H3,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOBJMEDCVLOVQM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=C(C=C1)NC(=S)N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4-isopropylphenylthiourea |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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